![molecular formula C7H14Cl2N4 B1522926 N-(2-aminoethyl)-6-methylpyridazin-3-amine dihydrochloride CAS No. 1251925-14-0](/img/structure/B1522926.png)
N-(2-aminoethyl)-6-methylpyridazin-3-amine dihydrochloride
Overview
Description
N-(2-aminoethyl)-6-methylpyridazin-3-amine dihydrochloride is a complex organic compound. It likely contains an aminoethyl group (-NH-CH2-CH2-) and a pyridazine ring (a six-membered ring with two nitrogen atoms), which is substituted with a methyl group (-CH3) at the 6-position .
Synthesis Analysis
The synthesis of similar compounds often involves reactions such as the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be quite diverse, depending on the specific functional groups present in the molecule. For instance, amines can participate in a variety of reactions, including acid-base reactions, alkylation, acylation, and reactions with nitrous acid .Physical and Chemical Properties Analysis
The physical and chemical properties of such a compound would depend on its specific structure. Properties such as solubility, melting point, boiling point, and reactivity would be determined by the functional groups present in the molecule .Scientific Research Applications
Homogeneous Catalysis and Synthesis of N-substituted Compounds
Homogeneous catalytic aminocarbonylation of nitrogen-containing iodo-heteroaromatics, including 2-iodopyridine and 3-iodopyridine, utilizes primary and secondary amines to obtain N-substituted nicotinamides and pyridyl-glyoxylamides. This method highlights the potential of N-(2-aminoethyl)-6-methylpyridazin-3-amine dihydrochloride in synthesizing compounds of biological importance through carbon monoxide insertions (Takács et al., 2007).
Antitumor and Antimicrobial Activities
Research into enaminones as building blocks for the synthesis of substituted pyrazoles demonstrates the antimicrobial and antitumor potential of derivatives synthesized using this compound. The study indicates that certain synthesized compounds exhibit inhibitory effects against human breast and liver carcinoma cell lines, comparable to standard drugs (Riyadh, 2011).
Solid Phase Synthesis and Heterocyclic Compounds
A versatile approach for the solid phase synthesis of aminopyridazines utilizes resin-bound thiophenols to link dichloropyridazine to solid supports, introducing diversity into the molecule through direct cleavage with nucleophilic amines. This technique underscores the compound's role in facilitating the synthesis of diverse heterocyclic compounds (Parrot et al., 1999).
Synthesis of Pyrido and Pyrimido Compounds
The compound also finds application in the synthesis of pyrido and pyrimido derivatives, showing the versatility of this compound in synthesizing structurally complex heterocyclic compounds of potential pharmacological interest (Bátori et al., 2019).
Advanced Materials and Catalysis
Investigations into the dissolution of polyaniline for electronic materials highlight the importance of secondary amines like this compound in enhancing the processability of conducting polymers, which is crucial for their application in advanced electronic devices (Yang & Mattes, 1999).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N'-(6-methylpyridazin-3-yl)ethane-1,2-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4.2ClH/c1-6-2-3-7(11-10-6)9-5-4-8;;/h2-3H,4-5,8H2,1H3,(H,9,11);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DABWUIHODRLVFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)NCCN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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